3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one

• IUPAC Name: 7-thia-3,9,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),8,11,13,15-pentaen-2-one
• InChI: InChI=1S/C13H11N3OS/c17-12-11-10(8-4-1-2-5-9(8)14-11)15-13-16(12)6-3-7-18-13/h1-2,4-5,14H,3,6-7H2
• InChI Key: PMGJSZXMZMTLPS-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SC1
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol

Description

3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one is a heterocyclic compound that has been widely studied for its potential in pharmaceutical applications. This compound is of interest due to its unique structure and potential therapeutic benefits. In

Mechanism of Action

The mechanism of action of 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one is not fully understood. However, studies have suggested that this compound may target specific signaling pathways involved in cancer cell growth and survival. It has been reported to inhibit the PI3K/Akt/mTOR pathway, which is known to play a key role in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one has several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, it has been reported to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for the development of anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one. One area of interest is the development of novel synthesis methods to improve the yield and purity of this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic benefits of this compound. Finally, there is a need for in vivo studies to determine the safety and efficacy of this compound as a potential drug candidate.
In conclusion, 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one is a heterocyclic compound that has shown potential in pharmaceutical applications. Its ability to induce apoptosis in cancer cells and its anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various diseases. However, further studies are needed to fully understand the mechanism of action and potential therapeutic benefits of this compound.

Synthesis Methods

The synthesis of 3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one has been reported in several studies. One of the most commonly used methods involves the reaction of 2-aminobenzimidazole with 2-chloroacetyl chloride to form 2-(2-chloroacetyl)benzimidazole. This intermediate is then reacted with thioamide to form the desired compound.

Scientific Research Applications

3,4-dihydro-2H-[1,3]thiazino[3',2':1,2]pyrimido[5,4-b]indol-6(7H)-one has been studied for its potential as an anticancer agent. Several studies have reported its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.